Cas no 82297-63-0 (1-Hepten-3-one,6-methyl-1-phenyl-, (E)- (9CI))

• Product Name: 1-Hepten-3-one,6-methyl-1-phenyl-, (E)- (9CI)
• CAS No: 82297-63-0
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 728927
• PubChem ID: 54602626
• Update Time: 2025-04-19

1-Hepten-3-one,6-methyl-1-phenyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-3-one,6-methyl-1-phenyl-, (E)- (9CI)
• (Z)-6-methyl-1-phenylhept-1-en-3-one
• 82297-63-0
• NSC-177470
• NSC177470

• Inchi： 1S/C14H18O/c1-12(2)8-10-14(15)11-9-13-6-4-3-5-7-13/h3-7,9,11-12H,8,10H2,1-2H3/b11-9-
• InChI Key： SCFYQBKPFMUKBW-LUAWRHEFSA-N
• SMILES： O=C(/C=C\C1C=CC=CC=1)CCC(C)C

Computed Properties

• Exact Mass: 202.135765
• Monoisotopic Mass: 202.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.961
• Boiling Point: 318.2°C at 760 mmHg
• Flash Point: 118.3°C
• Refractive Index: 1.532
• PSA: 17.07000
• LogP: 3.70510